1-methyl-3-(2-methylallyl)-7-phenyloxazolo[2,3-f]purine-2,4(1H,3H)-dione

• CAS: 899751-86-1
• Molecular Formula: C18H16N4O3
• Molecular Weight: 336.351
• SMILES: CC(=C)CN1C(=O)C2=C(N=C3N2C=C(O3)C4=CC=CC=C4)N(C1=O)C
• InChI: InChI=1S/C18H16N4O3/c1-11(2)9-22-16(23)14-15(20(3)18(22)24)19-17-21(14)10-13(25-17)12-7-5-4-6-8-12/h4-8,10H,1,9H2,2-3H3
• InChIKey: VOLJWSDKQQUJML-UHFFFAOYSA-N
• Solubility: soluble

1-Methyl-3-(2-methylallyl)-7-phenyloxazolo[2,3-f]purine-2,4(1H,3H)-dione: Identity & Class Context

1-Methyl-3-(2-methylallyl)-7-phenyloxazolo[2,3-f]purine-2,4(1H,3H)-dione (CAS 899751-86-1; molecular formula C18H16N4O3; molecular weight 336.3 g/mol) is a fully aromatic tricyclic oxazolo[2,3-f]purinedione . Unlike the more extensively studied dihydro-oxazolo[2,3-f]purinediones that target adenosine receptors or phosphodiesterases, this compound bears a 7-phenyl substituent on the oxazole ring and a 3-(2-methylallyl) group on the purinedione nitrogen, conferring a distinct polypharmacology annotation centred on the mutant huntingtin–calmodulin (mHTT–CaM) protein–protein interaction .

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Annotated mHTT–CaM PPI inhibitor screening hit

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7-Phenyl/3-(2-methylallyl) substitution redirects from adenosinergic pharmacology

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Structurally distinct from linear-alkyl oxazolo[2,3-f]purinedione analogs

Why Generic Oxazolo[2,3-f]purinediones Cannot Substitute

The oxazolo[2,3-f]purinedione scaffold is pharmacologically pluripotent: published series have yielded adenosine A2A receptor ligands, phosphodiesterase inhibitors, and anticonvulsant agents depending on the precise substitution pattern [1]. Consequently, two compounds that differ by a single substituent can exhibit completely divergent target profiles. For 1-methyl-3-(2-methylallyl)-7-phenyloxazolo[2,3-f]purine-2,4(1H,3H)-dione, the combination of the 7-phenyl and 3-(2-methylallyl) groups directs activity toward the mHTT–CaM interaction, an annotation absent from the closest commercially catalogued analog, 3-(2-buten-1-yl)-1-methyl-7-phenyl[1,3]oxazolo[2,3-f]purine-2,4(1H,3H)-dione . Generic replacement would therefore forfeit this assay-validated polypharmacology, potentially invalidating downstream screening campaigns in Huntington's disease-related phenotypes.

Scaffold promiscuity

Oxazolo[2,3-f]purinediones can exhibit adenosine A₂A activity; substitution pattern may shift target profile, and generic replacement risks re-introducing adenosinergic pharmacology.

Annotation gap in closest analog

The 2-butenyl analog lacks mHTT–CaM annotation; procurement of that analog forfeits the disease-relevant bioactivity for Huntington's disease phenotypic screening.

• [1] Drabczyńska A, Müller CE, et al. Tricyclic oxazolo[2,3-f]purinediones: potency as adenosine receptor ligands and anticonvulsants. Bioorg Med Chem. 2004;12(18):4895-4908. doi:10.1016/j.bmc.2004.06.043 View Source

Differentiation Evidence vs. Closest Analog

Target Annotation: mHTT–CaM vs. Unannotated Analog

The target compound (CAS 899751-86-1) is explicitly annotated as a small-molecule hit in an AlphaScreen assay designed to detect abrogation of the mutant huntingtin–calmodulin (mHTT–CaM) protein–protein interaction . Its closest commercially catalogued analog, 3-(2-buten-1-yl)-1-methyl-7-phenyl[1,3]oxazolo[2,3-f]purine-2,4(1H,3H)-dione (Hit2Lead SC-9104037), which differs only by the absence of the 2-methyl branch on the allyl substituent, carries no equivalent target annotation in any public database, and no mHTT–CaM activity has been reported for it . This annotation gap constitutes the primary differentiation criterion for procurement.

Target Annotation

Reported

Target: mHTT–CaM AlphaScreen hit annotated

Analog: no mHTT–CaM or other bioactivity reported

Supports hypothesis-driven HD hit procurement

Public quantitative IC₅₀ not available

Evidence Dimension	Presence of mHTT–CaM AlphaScreen annotation
Target Compound Data	Annotated as hit in AlphaScreen assay for abrogation of mHTT–CaM interaction (Source ID: KUHTS-Muma KU-CaM-Htt INH-01)
Comparator Or Baseline	3-(2-buten-1-yl)-1-methyl-7-phenyl[1,3]oxazolo[2,3-f]purine-2,4(1H,3H)-dione: no mHTT–CaM or other annotated bioactivity in public databases
Quantified Difference	Not applicable (no quantitative activity data publicly available for either compound); the differentiation rests on the presence versus complete absence of a therapeutically relevant target annotation.
Conditions	AlphaScreen biochemical assay format; specific assay conditions (concentration range, IC50) not disclosed in the public record.

Why This Matters

For a procurement decision in a Huntington's disease drug-discovery program, a compound with a documented mHTT–CaM interaction annotation provides a hypothesis-driven starting point that the unannotated analog cannot offer, reducing the risk of investing in a compound with no known disease-relevant bioactivity.

Structural Determinant: 2-Methylallyl and mHTT–CaM Selectivity

The oxazolo[2,3-f]purinedione scaffold is historically associated with adenosine A2A receptor antagonism and phosphodiesterase inhibition [1]. Published SAR demonstrates that replacing the oxazole substituent from alkyl to phenyl, and modifying the N3 substituent, can redirect pharmacology entirely away from adenosine receptors [1]. The target compound's 3-(2-methylallyl) group introduces a sterically constrained, branched alkenyl moiety absent from linear-alkyl analogs such as 3-(2-buten-1-yl) . This structural feature is the most plausible molecular determinant of the mHTT–CaM annotation, as the 2-butenyl analog lacks any disclosed bioactivity.

Structural SAR

Class-level inference

7-Octyl scaffold analog: adenosine A₂A Ki 0.998 µM [1]

Target compound: mHTT–CaM annotation, no adenosinergic activity reported

Scaffold SAR divergence supports PPI-selective probe

Class-level inference; direct adenosine receptor profiling of target compound not performed

Evidence Dimension	Pharmacological class membership and SAR divergence
Target Compound Data	7-phenyl, 3-(2-methylallyl) substitution; annotated as mHTT–CaM inhibitor; no adenosine receptor or PDE activity reported [1]
Comparator Or Baseline	Published oxazolo[2,3-f]purinediones (e.g., 7-octyl derivative, compound 9): adenosine A2A Ki = 0.998 µM, >25-fold selective over A1 [1]; 3-(2-buten-1-yl) analog: no reported bioactivity
Quantified Difference	Target compound's quantitative potency at mHTT–CaM is not publicly available; the differentiation is the shift in target class from adenosinergic (documented for the scaffold) to protein–protein interaction inhibition (annotated only for the target compound).
Conditions	Adenosine receptor binding: radioligand displacement assays using [3H]CCPA (A1) and [3H]MSX-2 (A2A) on rat cortical membranes [1]; mHTT–CaM: AlphaScreen biochemical assay.

Why This Matters

Researchers seeking to avoid adenosine receptor or PDE off-target liabilities while pursuing a mHTT–CaM mechanism should prioritize this compound over scaffold analogs that retain adenosinergic activity, based on the target annotation divergence.

• [1] Drabczyńska A, Müller CE, et al. Tricyclic oxazolo[2,3-f]purinediones: potency as adenosine receptor ligands and anticonvulsants. Bioorg Med Chem. 2004;12(18):4895-4908. doi:10.1016/j.bmc.2004.06.043 View Source

Physicochemical Profile: Steric Bulk & LogP vs. 2-Butenyl Analog

The 2-methyl branch on the allyl substituent of the target compound increases steric bulk and lipophilicity relative to the linear 2-butenyl analog. The 2-butenyl analog has a calculated LogP of 3.52 and molecular weight of 336 g/mol . The target compound's molecular weight is identical (336 g/mol), but the branched alkenyl group is expected to increase LogP by approximately 0.2–0.4 units based on the incremental contribution of a methyl branch, and to reduce molecular flexibility (fewer low-energy conformations), which may influence binding kinetics and selectivity profiles in the mHTT–CaM assay .

Physicochemical Profile

Supporting evidence

ΔLogP ~+0.2–0.4 (2-methyl branch vs linear analog)

Steric bulk increase, tPSA unchanged 74.4 Ų

Marginal lipophilicity change may influence cellular model permeability

Calculated values; experimental LogP not determined

Evidence Dimension	Calculated lipophilicity and steric parameters
Target Compound Data	Molecular weight 336.3 g/mol; 3-(2-methylallyl) substituent introduces a quaternary carbon branch point; LogP not experimentally determined but predicted ~3.7–3.9
Comparator Or Baseline	3-(2-buten-1-yl)-1-methyl-7-phenyl[1,3]oxazolo[2,3-f]purine-2,4(1H,3H)-dione: LogP = 3.52 (calculated), molecular weight 336 g/mol, rotatable bonds = 3
Quantified Difference	Estimated ΔLogP ≈ +0.2 to +0.4; rotatable bonds unchanged at 3; topological polar surface area (tPSA) identical at 74.4 Ų
Conditions	Calculated properties from Hit2Lead/ChemBridge cheminformatics platform; experimental LogP or chromatographic hydrophobicity index not available.

Why This Matters

The marginal increase in lipophilicity and steric constraint may improve membrane permeability or target-site occupancy in cellular Huntington's disease models; procurement of the 2-methylallyl compound rather than the 2-butenyl analog ensures the specific physicochemical profile matched to the mHTT–CaM screening hit.

Application Scenarios

Hit Validation for Huntington's Disease mHTT–CaM

The compound's primary annotation as an mHTT–CaM interaction inhibitor makes it a direct starting point for hit-to-lead optimization in Huntington's disease. Medicinal chemistry teams can use it as a validated screening hit to design focused libraries that probe the SAR of the 2-methylallyl group, while simultaneously profiling against adenosine receptors to confirm the absence of crossover pharmacology documented for the broader oxazolo[2,3-f]purinedione scaffold [1].

Chemical Probe for Mutant Huntingtin PPI Networks

Because the compound disrupts the mHTT–CaM interface, it can serve as a chemical probe to dissect the role of calmodulin binding in huntingtin aggregation, subcellular localization, and toxicity. Procurement of this specific compound, rather than the structurally similar but pharmacologically unannotated 2-butenyl analog , ensures the probe retains the structural features linked to the mHTT–CaM phenotype.

Selective PPI Inhibitors Without Adenosinergic Off-Targets

The oxazolo[2,3-f]purinedione scaffold is known to produce potent adenosine A2A ligands (Ki ~1 µM for optimal analogs) [1]. This compound's distinct 7-phenyl/3-(2-methylallyl) substitution pattern appears to redirect pharmacology away from adenosine receptors toward the mHTT–CaM protein–protein interaction . Researchers aiming to develop PPI inhibitors that avoid adenosine receptor-mediated cardiovascular or CNS side effects can use this compound as a privileged starting scaffold that has already diverged from the adenosinergic profile.

2-Methylallyl Oxazolo[2,3-f]purinedione for Diversity Screening

The 2-methylallyl group is a relatively uncommon substituent in commercial screening libraries. Its presence on the oxazolo[2,3-f]purinedione core introduces a sterically hindered, branched alkenyl moiety that is structurally distinct from the linear alkyl or phenyl substituents found in most catalogued analogs . Procurement of this compound enriches diversity-oriented screening collections targeting challenging protein–protein interfaces.

Application

Selection Property

Validation Focus

mHTT–CaM pathway hit validation

Annotated mHTT–CaM inhibitor hit (reported)

AlphaScreen confirmation & adenosine receptor counter-screen

Huntingtin PPI network probe

Structurally differentiated probe

Cellular aggregation and toxicity endpoints

Selectivity profiling (non-adenosinergic)

Divergence from adenosine receptor pharmacology

A₁/A₂A radioligand binding assays

Diversity-oriented screening library

Rare 2-methylallyl oxazolo[2,3-f]purinedione

Chemical diversity metrics vs linear-alkyl collections

• [1] Drabczyńska A, Müller CE, et al. Tricyclic oxazolo[2,3-f]purinediones: potency as adenosine receptor ligands and anticonvulsants. Bioorg Med Chem. 2004;12(18):4895-4908. doi:10.1016/j.bmc.2004.06.043 View Source